N-(3-chlorophenyl)-2-(2,4-dimethoxy-N-methylsulfonylanilino)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(2,4-dimethoxy-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C17H19ClN2O5S/c1-24-14-7-8-15(16(10-14)25-2)20(26(3,22)23)11-17(21)19-13-6-4-5-12(18)9-13/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: NNBPFEJCZVAMDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N(CC(=O)NC2=CC(=CC=C2)Cl)S(=O)(=O)C)OC
• Molecular Formula: C17H19ClN2O5S
• Molecular Weight: 398.9 g/mol

Description

N-(3-chlorophenyl)-2-(2,4-dimethoxy-N-methylsulfonylanilino)acetamide is a synthetic organic compound that belongs to the class of acetamides This compound is characterized by the presence of a chlorophenyl group, a dimethoxyaniline moiety, and a methylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chlorophenyl)-2-(2,4-dimethoxy-N-methylsulfonylanilino)acetamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-chloroaniline, 2,4-dimethoxyaniline, and acetic anhydride.

Reaction Steps:

Reaction Conditions: The reactions are typically carried out under controlled temperatures and may require catalysts or specific solvents to achieve high yields.

Industrial Production Methods

Industrial production of this compound would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale production, ensuring purity, and implementing cost-effective processes. Continuous flow reactors and automated systems may be employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

N-(3-chlorophenyl)-2-(2,4-dimethoxy-N-methylsulfonylanilino)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its biological activity, including potential antimicrobial or anticancer properties.

Medicine: Research may explore its use as a pharmaceutical intermediate or as a lead compound for drug development.

Industry: It could be utilized in the production of specialty chemicals or materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2-(2,4-dimethoxy-N-methylsulfonylanilino)acetamide would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include inhibition of enzyme activity, disruption of cellular processes, or interaction with DNA.

Comparison with Similar Compounds

Similar Compounds

N-(3-chlorophenyl)acetamide: Lacks the dimethoxy and methylsulfonyl groups.

2,4-dimethoxyaniline: Lacks the chlorophenyl and acetamide groups.

N-methylsulfonylaniline: Lacks the chlorophenyl and dimethoxy groups.

Uniqueness

N-(3-chlorophenyl)-2-(2,4-dimethoxy-N-methylsulfonylanilino)acetamide is unique due to the combination of its functional groups, which may confer specific chemical and biological properties not found in the individual components. This uniqueness can be leveraged in designing compounds with tailored properties for specific applications.